30-Chloro-2-(chloromethyl)-2-decarboxy-30-deoxynigericin
30-Chloro-2-(chloromethyl)-2-decarboxy-30-deoxynigericin
Brand Name:
Vulcanchem
CAS No.:
138285-65-1
VCID:
VC21177143
InChI:
InChI=1S/C40H68Cl2O8/c1-22-11-12-29(45-34(22)25(4)20-41)17-30-18-31(44-10)28(7)40(47-30)27(6)19-38(9,50-40)33-13-14-37(8,48-33)36-24(3)16-32(46-36)35-23(2)15-26(5)39(43,21-42)49-35/h22-36,43H,11-21H2,1-10H3
SMILES:
CC1CCC(OC1C(C)CCl)CC2CC(C(C3(O2)C(CC(O3)(C)C4CCC(O4)(C)C5C(CC(O5)C6C(CC(C(O6)(CCl)O)C)C)C)C)C)OC
Molecular Formula:
C40H68Cl2O8
Molecular Weight:
747.9 g/mol
30-Chloro-2-(chloromethyl)-2-decarboxy-30-deoxynigericin
CAS No.: 138285-65-1
Cat. No.: VC21177143
Molecular Formula: C40H68Cl2O8
Molecular Weight: 747.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138285-65-1 |
|---|---|
| Molecular Formula | C40H68Cl2O8 |
| Molecular Weight | 747.9 g/mol |
| IUPAC Name | 2-(chloromethyl)-6-[5-[5-[9-[[6-(1-chloropropan-2-yl)-5-methyloxan-2-yl]methyl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-2-yl]-2-methyloxolan-2-yl]-4-methyloxolan-2-yl]-3,5-dimethyloxan-2-ol |
| Standard InChI | InChI=1S/C40H68Cl2O8/c1-22-11-12-29(45-34(22)25(4)20-41)17-30-18-31(44-10)28(7)40(47-30)27(6)19-38(9,50-40)33-13-14-37(8,48-33)36-24(3)16-32(46-36)35-23(2)15-26(5)39(43,21-42)49-35/h22-36,43H,11-21H2,1-10H3 |
| Standard InChI Key | VRWZQXWRFYMNIL-UHFFFAOYSA-N |
| SMILES | CC1CCC(OC1C(C)CCl)CC2CC(C(C3(O2)C(CC(O3)(C)C4CCC(O4)(C)C5C(CC(O5)C6C(CC(C(O6)(CCl)O)C)C)C)C)C)OC |
| Canonical SMILES | CC1CCC(OC1C(C)CCl)CC2CC(C(C3(O2)C(CC(O3)(C)C4CCC(O4)(C)C5C(CC(O5)C6C(CC(C(O6)(CCl)O)C)C)C)C)C)OC |
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